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Doudoroff Pathway

Introduction
The Entner-Doudoroff (ED) pathway is a crucial metabolic route for carbohydrate catabolism,

primarily observed in Gram-negative bacteria, but also present in some Gram-positive bacteria,

archaea, and even eukaryotes like plants and algae.[1][2] First described by Michael Doudoroff

and Nathan Entner in 1952 in Pseudomonas saccharophila, this pathway is distinct from the

more common Embden-Meyerhof-Parnas (EMP) pathway (glycolysis) and the pentose

phosphate pathway (PPP).[1][3][4] A central feature of the ED pathway is its unique set of

enzymes and a key metabolic intermediate, 2-keto-3-deoxy-6-phosphogluconate (KDPG).[4][5]

This technical guide provides a comprehensive overview of KDPG, often referred to by the

synonym 6-phospho-2-dehydro-D-gluconate, focusing on its formation, subsequent cleavage,

the enzymes involved, and its overall significance in cellular metabolism. The content is tailored

for researchers, scientists, and professionals in drug development who are interested in

bacterial metabolism and potential targets for novel therapeutics.
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Pathway
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The ED pathway diverges from other glycolytic routes after the formation of 6-

phosphogluconate. Instead of being further oxidized as in the PPP, 6-phosphogluconate enters

the two-step core of the ED pathway, which revolves entirely around KDPG.[4]

Formation of KDPG: The first unique step is the dehydration of 6-phospho-D-gluconate,

catalyzed by the enzyme 6-phosphogluconate dehydratase (Edd). This reaction removes a

molecule of water to form KDPG.[3][6]

Cleavage of KDPG: The second unique step involves the enzyme 2-keto-3-deoxy-6-

phosphogluconate aldolase (Eda), which catalyzes a retro-aldol cleavage of KDPG. This

reaction splits the six-carbon KDPG molecule into two three-carbon molecules: pyruvate and

glyceraldehyde-3-phosphate (G3P).[5][7]

The G3P molecule then enters the lower, shared portion of the EMP pathway to be converted

into a second molecule of pyruvate, generating ATP and NADH.[3][4] Overall, the catabolism of

one molecule of glucose via the ED pathway yields a net of 1 ATP, 1 NADH, and 1 NADPH.[1]

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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